Cas no 2228823-63-8 (3-{4-(trifluoromethyl)sulfanylphenoxy}pyrrolidine)

• Product Name: 3-{4-(trifluoromethyl)sulfanylphenoxy}pyrrolidine
• CAS No: 2228823-63-8
• MF: C₁₁H₁₂F₃NOS
• MW: 263.279292106628
• CID: 5946180
• PubChem ID: 165629467
• Update Time: 2025-06-14

3-{4-(trifluoromethyl)sulfanylphenoxy}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-{4-(trifluoromethyl)sulfanylphenoxy}pyrrolidine
• 3-{4-[(trifluoromethyl)sulfanyl]phenoxy}pyrrolidine
• 2228823-63-8
• EN300-1941032

• Inchi： 1S/C11H12F3NOS/c12-11(13,14)17-10-3-1-8(2-4-10)16-9-5-6-15-7-9/h1-4,9,15H,5-7H2
• InChI Key： IZNSETZNZRXZSE-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)OC1CNCC1

Computed Properties

• Exact Mass: 263.05916967g/mol
• Monoisotopic Mass: 263.05916967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-{4-(trifluoromethyl)sulfanylphenoxy}pyrrolidine

Comprehensive Overview of 3-{4-(trifluoromethyl)sulfanylphenoxy}pyrrolidine (CAS No. 2228823-63-8)

The compound 3-{4-(trifluoromethyl)sulfanylphenoxy}pyrrolidine (CAS No. 2228823-63-8) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the trifluoromethylsulfanyl moiety and the pyrrolidine ring, make it a valuable building block for the development of novel pharmaceuticals and advanced materials. This article delves into the properties, applications, and recent advancements related to this compound, while also addressing common queries and trending topics in the scientific community.

One of the most notable aspects of 3-{4-(trifluoromethyl)sulfanylphenoxy}pyrrolidine is its potential role in drug discovery. The trifluoromethylsulfanyl group is known for its ability to enhance the metabolic stability and bioavailability of drug candidates, making it a sought-after functional group in medicinal chemistry. Researchers are increasingly exploring this compound as a precursor for the synthesis of small-molecule inhibitors and GPCR-targeted therapies, which are currently hot topics in the pharmaceutical industry. Additionally, its pyrrolidine scaffold contributes to its conformational rigidity, a desirable trait for optimizing drug-receptor interactions.

Beyond pharmaceuticals, 3-{4-(trifluoromethyl)sulfanylphenoxy}pyrrolidine has shown promise in material science applications. The trifluoromethylsulfanyl group imparts unique electronic properties, making the compound a candidate for use in organic electronics and liquid crystal displays. Its ability to modulate electron density and steric effects has sparked interest in its potential for designing next-generation semiconducting materials. This aligns with the growing demand for sustainable and high-performance materials in the tech industry.

Recent studies have also highlighted the compound's utility in catalysis and green chemistry. The pyrrolidine ring can serve as a ligand in transition metal-catalyzed reactions, enabling more efficient and environmentally friendly synthetic pathways. This is particularly relevant given the increasing focus on sustainable synthesis and reducing carbon footprints in chemical manufacturing. As industries strive to adopt greener practices, compounds like 3-{4-(trifluoromethyl)sulfanylphenoxy}pyrrolidine are likely to play a pivotal role.

From a commercial perspective, the demand for 3-{4-(trifluoromethyl)sulfanylphenoxy}pyrrolidine is expected to rise, driven by its versatility and applicability across multiple sectors. Suppliers and researchers alike are keen to understand its synthetic routes, scalability, and cost-effectiveness. These factors are critical for ensuring its widespread adoption in both academic and industrial settings. Furthermore, the compound's patent landscape and regulatory status are areas of active investigation, as they will influence its market trajectory.

In conclusion, 3-{4-(trifluoromethyl)sulfanylphenoxy}pyrrolidine (CAS No. 2228823-63-8) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications—from drug development to advanced materials—underscore its importance in contemporary research. As scientific inquiry continues to evolve, this compound is poised to remain at the forefront of cutting-edge discoveries, addressing some of the most pressing challenges in science and technology today.